Cas no 2580226-40-8 (3-2-(piperidin-4-yl)ethylpiperidine)

• Product Name: 3-2-(piperidin-4-yl)ethylpiperidine
• CAS No: 2580226-40-8
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5664381
• PubChem ID: 165891159
• Update Time: 2025-06-09

3-2-(piperidin-4-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-27718817
• 3-[2-(piperidin-4-yl)ethyl]piperidine
• 2580226-40-8
• 3-2-(piperidin-4-yl)ethylpiperidine

• Inchi： 1S/C12H24N2/c1-2-12(10-14-7-1)4-3-11-5-8-13-9-6-11/h11-14H,1-10H2
• InChI Key： KGZJGCBGCDWGNB-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CCC1CCNCC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.1Ų

Additional information on 3-2-(piperidin-4-yl)ethylpiperidine

Comprehensive Overview of 3-2-(piperidin-4-yl)ethylpiperidine (CAS No. 2580226-40-8): Properties, Applications, and Research Insights

3-2-(piperidin-4-yl)ethylpiperidine (CAS No. 2580226-40-8) is a specialized organic compound featuring a unique piperidine-based structure. This bicyclic amine derivative has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile building block for drug discovery and material science. The compound's molecular framework combines two piperidine rings, offering a rigid yet flexible scaffold that enables diverse functionalization. Researchers are particularly interested in its hydrogen-bonding capabilities and spatial configuration, which make it valuable for designing bioactive molecules.

Recent studies highlight the growing importance of piperidine derivatives in addressing modern therapeutic challenges, including neurological disorders and metabolic diseases. The 3-2-(piperidin-4-yl)ethylpiperidine structure appears in several patent applications related to GPCR modulators and enzyme inhibitors, reflecting its relevance in contemporary drug development. Its CAS No. 2580226-40-8 serves as a critical identifier for researchers tracking its safety profiles and synthetic pathways across global chemical databases.

The synthesis of 3-2-(piperidin-4-yl)ethylpiperidine typically involves multi-step organic reactions, including reductive amination and ring-closure strategies. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, while computational modeling predicts its molecular interactions with biological targets. These methodologies align with current industry demands for structure-activity relationship (SAR) optimization in medicinal chemistry.

From a commercial perspective, CAS No. 2580226-40-8 is increasingly listed in catalogs of fine chemical suppliers catering to drug discovery platforms and academic research. Its stability under physiological conditions makes it suitable for in vitro assays and high-throughput screening workflows. Notably, the compound's logP value and polar surface area suggest favorable pharmacokinetic properties, addressing the pharmaceutical industry's focus on bioavailability enhancement.

Emerging applications extend beyond pharmaceuticals. Material scientists explore 3-2-(piperidin-4-yl)ethylpiperidine as a precursor for coordination polymers and catalysis systems. Its nitrogen-rich structure facilitates metal ion chelation, relevant to developing sustainable catalysts for green chemistry initiatives. This dual utility in life sciences and materials engineering positions the compound at the intersection of interdisciplinary innovation.

Quality control protocols for 2580226-40-8 emphasize ICH guidelines, with stringent specifications for residual solvents and heavy metals. Regulatory-compliant documentation supports its use in GLP laboratories, while safety data sheets provide handling recommendations aligned with occupational health standards. Such measures respond to growing industry emphasis on EHS compliance in chemical research.

Future research directions may explore 3-2-(piperidin-4-yl)ethylpiperidine's role in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs). The compound's structural features could enable novel bifunctional linker designs in these cutting-edge therapeutic modalities. Ongoing patent analyses suggest expanding intellectual property claims involving this scaffold, particularly in CNS-targeting therapeutics and allosteric modulator development.

For researchers sourcing CAS No. 2580226-40-8, verification of supplier credentials and analytical certificates remains essential. The compound's specialized nature warrants collaboration with custom synthesis providers for scale-up needs. Digital tools like chemical inventory management systems increasingly incorporate such niche compounds to streamline research procurement workflows.